Cas no 213137-49-6 (2,3-Hexanedione, 4-ethyl- (9CI))

2,3-Hexanedione, 4-ethyl- (9CI) structure
213137-49-6 structure
Product Name:2,3-Hexanedione, 4-ethyl- (9CI)
CAS No:213137-49-6
MF:C8H14O2
MW:142.195562839508
CID:1018291
PubChem ID:45085660
Update Time:2025-04-20

2,3-Hexanedione, 4-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,3-Hexanedione, 4-ethyl- (9CI)
    • 2,3-HEXANEDIONE, 4-ETHYL-
    • 213137-49-6
    • SCHEMBL15656133
    • DB-280739
    • Inchi: 1S/C8H14O2/c1-4-7(5-2)8(10)6(3)9/h7H,4-5H2,1-3H3
    • InChI Key: WSJMICJTINBVDQ-UHFFFAOYSA-N
    • SMILES: O=C(C(C)=O)C(CC)CC

Computed Properties

  • Exact Mass: 142.099
  • Monoisotopic Mass: 142.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 1.3
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